Cas no 2098135-85-2 (1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098135-85-2
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 5729199
• PubChem ID: 121213469
• Update Time: 2025-06-27

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile
• F2198-4978
• 2098135-85-2
• AKOS026723937
• 1-ethyl-3-thiophen-3-ylpyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-ethyl-3-(3-thienyl)-

• Inchi： 1S/C10H9N3S/c1-2-13-6-9(5-11)10(12-13)8-3-4-14-7-8/h3-4,6-7H,2H2,1H3
• InChI Key： DPFQTMMKZBEPDB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C#N)=CN(CC)N=1

Computed Properties

• Exact Mass: 203.05171847g/mol
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 351.8±32.0 °C(Predicted)
• pka: -1.74±0.10(Predicted)

Additional information on 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile

Compound CAS No 2098135-85-2: 1-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazole-4-Carbonitrile

The compound CAS No 2098135-85-2, also known as 1-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazole-4-Carbonitrile, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered rings containing two nitrogen atoms. The presence of a thiophene ring and a cyano group further enhances its chemical versatility and reactivity.

The structure of this compound is characterized by a pyrazole ring substituted with an ethyl group at position 1, a thiophene ring at position 3, and a cyano group at position 4. The thiophene moiety introduces aromaticity and potential for conjugation, while the cyano group contributes electron-withdrawing properties, making this compound suitable for applications in coordination chemistry and as a precursor in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it a valuable candidate for medicinal chemistry research. Additionally, the thiophene ring can participate in various π-interactions, which are crucial for designing supramolecular assemblies and functional materials.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, cyclization, and subsequent functionalization. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, particularly in forming the thiophene-pyrazole conjugate system.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent research has focused on enzymatic degradation mechanisms, particularly those involving cytochrome P450 enzymes, which play a significant role in metabolizing organic compounds in biological systems.

In conclusion, CAS No 2098135-85-2 represents a versatile platform for exploring new chemical entities with applications ranging from pharmaceuticals to advanced materials. Its unique structure and reactivity make it a subject of ongoing research interest, underscoring its importance in contemporary chemical science.